molecular formula C20H23N3 B1652717 2-(4-Benzyl-piperidin-1-ylmethyl)-1H-benzimidazole CAS No. 159557-23-0

2-(4-Benzyl-piperidin-1-ylmethyl)-1H-benzimidazole

Cat. No. B1652717
CAS RN: 159557-23-0
M. Wt: 305.4 g/mol
InChI Key: WHMKZOBPYPISHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Benzyl-piperidin-1-ylmethyl)-1H-benzimidazole is a useful research compound. Its molecular formula is C20H23N3 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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properties

CAS RN

159557-23-0

Molecular Formula

C20H23N3

Molecular Weight

305.4 g/mol

IUPAC Name

2-[(4-benzylpiperidin-1-yl)methyl]-1H-benzimidazole

InChI

InChI=1S/C20H23N3/c1-2-6-16(7-3-1)14-17-10-12-23(13-11-17)15-20-21-18-8-4-5-9-19(18)22-20/h1-9,17H,10-15H2,(H,21,22)

InChI Key

WHMKZOBPYPISHR-UHFFFAOYSA-N

SMILES

C1CN(CCC1CC2=CC=CC=C2)CC3=NC4=CC=CC=C4N3

Canonical SMILES

C1CN(CCC1CC2=CC=CC=C2)CC3=NC4=CC=CC=C4N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.5 g of 4-benzyl-piperidine, 0.5 g of 1-(2-trimethylsilylethoxymethyl)-1H-benzoimidazole-2-carbaldehyde, 5 mL of 1,2-dichloroethane and 0.5 g of sodium triacetoxyborohydride was stirred at room temperature for 48 h. The reaction mixture was diluted with 50 mL chloroform and 10 mL saturated aqueous Na2CO3 and the layers separated. The aqueous layer was extracted with 2×25 mL of chloroform and the combined organic layers dried over magnesium sulfate and concentrated under reduced pressure. The crude SEM ether was heated to reflux in 50 mL of ethanol containing 5 mL of 3N HCl for 2 h, cooled, concentrated and partitioned between 10 mL of saturated aqueous sodium carbonate and 3×25 mL of chloroform. The chloroform extracts were dried over magnesium sulfate and concentrated. Purification by chromatography eluting with 90:10 CHCl3: MeOH gave 0.8 g of 2-[4-benzyl-piperidin-1-ylmethyl]-1H-benzimidazole: MS (m+1)=: 1H NMR (400MHz, CDCl3).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

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